Cas no 88399-10-4 (1H-Pyrazole-3-sulfonyl isocyanate, 1-methyl-)

• Product Name: 1H-Pyrazole-3-sulfonyl isocyanate, 1-methyl-
• CAS No: 88399-10-4
• MF: C₅H₅N₃O₃S
• MW: 187.176499128342
• CID: 634187
• PubChem ID: 71408511
• Update Time: 2025-04-19

1H-Pyrazole-3-sulfonyl isocyanate, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-sulfonyl isocyanate, 1-methyl-
• 1-methyl-N-(oxomethylidene)pyrazole-3-sulfonamide
• 88399-10-4
• 1-Methyl-1H-pyrazole-3-sulfonyl isocyanate
• DTXSID70828319

• Inchi： 1S/C5H5N3O3S/c1-8-3-2-5(7-8)12(10,11)6-4-9/h2-3H,1H3
• InChI Key： CCLRQEQGMILUDF-UHFFFAOYSA-N
• SMILES： S(C1C=CN(C)N=1)(N=C=O)(=O)=O

Computed Properties

• Exact Mass: 187.00516220g/mol
• Monoisotopic Mass: 187.00516220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.8Ų